4-{[(dibutoxyphosphoryl)(2-hydroxyphenyl)methyl]amino}benzoic acid

• IUPAC Name: 4-[[dibutoxyphosphoryl-(2-hydroxyphenyl)methyl]amino]benzoic acid
• InChI: InChI=1S/C22H30NO6P/c1-3-5-15-28-30(27,29-16-6-4-2)21(19-9-7-8-10-20(19)24)23-18-13-11-17(12-14-18)22(25)26/h7-14,21,23-24H,3-6,15-16H2,1-2H3,(H,25,26)
• InChI Key: ZQUZYLDEHVQWQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOP(=O)(C(C1=CC=CC=C1O)NC2=CC=C(C=C2)C(=O)O)OCCCC
• Molecular Formula: C22H30NO6P
• Molecular Weight: 435.4 g/mol

Description

4-{[(dibutoxyphosphoryl)(2-hydroxyphenyl)methyl]amino}benzoic acid is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is also known as DPPBA and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DPPBA is not fully understood, but it is believed to interact with metal ions and form complexes. These complexes have been shown to have fluorescence properties, which make DPPBA a useful tool for metal ion detection. In addition, DPPBA has been shown to induce cell death in cancer cells through the generation of reactive oxygen species (ROS) in photodynamic therapy.
Biochemical and Physiological Effects:
DPPBA has been shown to have low toxicity and does not have significant effects on biochemical and physiological processes. However, its use as a photosensitizer in photodynamic therapy can cause localized cell death in cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using DPPBA in lab experiments include its high purity, low toxicity, and fluorescence properties. However, the limitations of using DPPBA include its limited solubility in water and its potential instability under certain conditions.

Future Directions

There are several future directions for the study of DPPBA. One potential direction is to explore its applications in the field of gas storage and separation. Another direction is to investigate its potential as a photosensitizer in photodynamic therapy for other types of cancer. Moreover, the development of new synthesis methods for DPPBA with higher yields and purity could also be a future direction.
Conclusion:
In conclusion, 4-{[(dibutoxyphosphoryl)(2-hydroxyphenyl)methyl]amino}benzoic acid is a chemical compound that has been studied extensively for its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. DPPBA has shown promising results in metal ion detection, gas storage and separation, and photodynamic therapy for cancer treatment. Further studies are needed to explore its full potential in these areas and develop new synthesis methods for DPPBA.

Synthesis Methods

The synthesis of DPPBA involves the reaction of 4-aminobenzoic acid with dibutoxyphosphoryl chloride and 2-hydroxybenzyl alcohol. The reaction takes place in the presence of a base such as triethylamine, and the resulting product is purified using column chromatography. This method yields DPPBA with a high degree of purity and has been used in various studies.

Scientific Research Applications

DPPBA has been studied extensively for its potential applications in different fields. It has been used as a fluorescent probe for the detection of metal ions such as copper and iron. DPPBA has also been used as a ligand for the preparation of metal-organic frameworks (MOFs) and has shown promising results in gas storage and separation. Moreover, DPPBA has been used as a photosensitizer in photodynamic therapy for cancer treatment.